Cas no 2172019-95-1 (4-(But-3-en-2-yl)oxepane-4-carbaldehyde)
4-(But-3-en-2-yl)oxepane-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2172019-95-1
- 4-(but-3-en-2-yl)oxepane-4-carbaldehyde
- EN300-1620427
- 4-(But-3-en-2-yl)oxepane-4-carbaldehyde
-
- Inchi: 1S/C11H18O2/c1-3-10(2)11(9-12)5-4-7-13-8-6-11/h3,9-10H,1,4-8H2,2H3
- InChI Key: LUGUPUOVJVIYAA-UHFFFAOYSA-N
- SMILES: O1CCCC(C=O)(CC1)C(C=C)C
Computed Properties
- Exact Mass: 182.130679813g/mol
- Monoisotopic Mass: 182.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 26.3Ų
4-(But-3-en-2-yl)oxepane-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1620427-0.05g |
4-(but-3-en-2-yl)oxepane-4-carbaldehyde |
2172019-95-1 | 0.05g |
$1308.0 | 2023-06-04 | ||
| Enamine | EN300-1620427-0.1g |
4-(but-3-en-2-yl)oxepane-4-carbaldehyde |
2172019-95-1 | 0.1g |
$1371.0 | 2023-06-04 | ||
| Enamine | EN300-1620427-0.25g |
4-(but-3-en-2-yl)oxepane-4-carbaldehyde |
2172019-95-1 | 0.25g |
$1432.0 | 2023-06-04 | ||
| Enamine | EN300-1620427-0.5g |
4-(but-3-en-2-yl)oxepane-4-carbaldehyde |
2172019-95-1 | 0.5g |
$1495.0 | 2023-06-04 | ||
| Enamine | EN300-1620427-1.0g |
4-(but-3-en-2-yl)oxepane-4-carbaldehyde |
2172019-95-1 | 1g |
$1557.0 | 2023-06-04 | ||
| Enamine | EN300-1620427-2.5g |
4-(but-3-en-2-yl)oxepane-4-carbaldehyde |
2172019-95-1 | 2.5g |
$3051.0 | 2023-06-04 | ||
| Enamine | EN300-1620427-5.0g |
4-(but-3-en-2-yl)oxepane-4-carbaldehyde |
2172019-95-1 | 5g |
$4517.0 | 2023-06-04 | ||
| Enamine | EN300-1620427-10.0g |
4-(but-3-en-2-yl)oxepane-4-carbaldehyde |
2172019-95-1 | 10g |
$6697.0 | 2023-06-04 | ||
| Enamine | EN300-1620427-50mg |
4-(but-3-en-2-yl)oxepane-4-carbaldehyde |
2172019-95-1 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1620427-100mg |
4-(but-3-en-2-yl)oxepane-4-carbaldehyde |
2172019-95-1 | 100mg |
$1119.0 | 2023-09-22 |
4-(But-3-en-2-yl)oxepane-4-carbaldehyde Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 4-(But-3-en-2-yl)oxepane-4-carbaldehyde
Chemical Profile of 4-(But-3-en-2-yl)oxepane-4-carbaldehyde (CAS No. 2172019-95-1)
4-(But-3-en-2-yl)oxepane-4-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172019-95-1, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of oxepane derivatives, which are characterized by a five-membered oxygen-containing heterocyclic ring. The presence of an aldehyde functional group at the fourth position and an allyl group (but-3-enyl) at the fourth carbon of the oxepane ring imparts unique reactivity and potential biological activity, making it a valuable intermediate in drug discovery and material science.
The structure of 4-(But-3-en-2-yl)oxepane-4-carbaldehyde combines the structural motifs of both the oxepane ring and the allyl aldehyde moiety. The oxepane ring itself is known for its conformational flexibility and ability to adopt non-planar structures, which can influence its interactions with biological targets. The aldehyde group, on the other hand, serves as a versatile handle for further functionalization through condensation reactions, such as Schiff base formation, or through oxidation to form carboxylic acids. The allyl group introduces unsaturation and can participate in various organic transformations, including Diels-Alder reactions and cross-coupling reactions, providing synthetic chemists with multiple pathways for elaboration.
In recent years, there has been a growing interest in oxepane derivatives due to their potential applications in medicinal chemistry. Oxepanes are often found in natural products and have shown promise as scaffolds for developing bioactive molecules. The specific substitution pattern in 4-(But-3-en-2-yl)oxepane-4-carbaldehyde positions it as a candidate for further derivatization into more complex pharmacophores. For instance, the aldehyde functionality can be used to form amides or hydrazones, which are common pharmacological moieties. Additionally, the allyl group can be selectively modified to introduce other functional groups or to construct more intricate molecular architectures.
One of the most compelling aspects of 4-(But-3-en-2-yl)oxepane-4-carbaldehyde is its utility as a building block in the synthesis of novel compounds with potential therapeutic effects. Researchers have been exploring its use in generating molecules that target various biological pathways. For example, oxepane derivatives have been investigated for their antimicrobial properties, with some showing efficacy against resistant bacterial strains. The conjugation of the allyl aldehyde group with other pharmacophores may lead to compounds that exhibit enhanced binding affinity and selectivity for specific enzymes or receptors involved in disease processes.
The synthesis of 4-(But-3-en-2-yl)oxepane-4-carbaldehyde represents a challenge that has been addressed by several research groups employing different strategies. One common approach involves the functionalization of pre-formed oxepane rings or their precursors followed by selective introduction of the aldehyde and allyl groups. Alternatively, palladium-catalyzed cross-coupling reactions have been utilized to construct the desired framework efficiently. The development of catalytic methods for constructing complex heterocycles like oxepanes has been a focus area in synthetic chemistry, and 4-(But-3-en-2-yl)oxepane-4-carbaldehyde serves as an excellent example of such efforts.
Advances in computational chemistry have also played a pivotal role in understanding the reactivity and potential applications of 4-(But-3-en-2-yl)oxepane-4-carbaldehyde. Molecular modeling studies can predict how this compound might interact with biological targets, providing insights into its potential pharmacological activity. Additionally, computational methods can guide synthetic planning by identifying optimal reaction conditions and predicting outcomes before experimental trials are conducted. This interdisciplinary approach combining experimental synthesis with computational analysis is becoming increasingly prevalent in modern drug discovery.
The versatility of 4-(But-3-en-2-yloxepane)-4-carbaldehyde extends beyond pharmaceutical applications into materials science. For instance, its ability to undergo polymerization reactions makes it a candidate for developing novel polymers with unique properties. The incorporation of unsaturated groups into polymer backbones can enhance material characteristics such as flexibility or thermal stability. Furthermore, functionalized oxepanes have been explored as components in liquid crystals and organic electronic materials due to their ability to self-assemble into ordered structures.
In conclusion,4-(But-3-enyl)oxepane]-carbaldehyde (CAS No. 2172019 -95 -1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features—combining an oxepane ring with an aldehyde and an allyl group—make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing research into its applications underscores its importance as a chemical entity worthy of further exploration by synthetic chemists and biologists alike.
2172019-95-1 (4-(But-3-en-2-yl)oxepane-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)